Cas no 197507-59-8 (1,6-Naphthyridine-2-carboxylic acid)

1,6-Naphthyridine-2-carboxylic acid Properties

Names and Identifiers

• 1,6-Naphthyridine-2-carboxylic acid
• [1,6]Naphthyridine-2-carboxylic acid
• 2-Carboxy-1,6-naphthyridine
• 1,6-naphthyridine-2-carboxylic acid
• MFCD00202908
• DTXSID00352879
• A826723
• SCHEMBL1016413
• OZZMWXQJCJUCEJ-UHFFFAOYSA-N
• 1,6-Naphthyridine-2-carboxylicacid
• 197507-59-8
• CS-D0176
• EN300-252879
• SY112327
• FT-0643841
• AB04742
• PS-5582
• [1,6]naphthyridine-2-carboxylic acid
• Peakdale1_000097
• J-504042
• 2-[1,6]naphthyridinecarboxylic acid
• 1,6-naphthyridine-2-carboxylic acid, AldrichCPR
• AKOS006229835
• Z1201619732
• HMS518E09
• AC-951
• 1,6-NAPHTHYRIDINE-2-CARBOXYLIC ACID
• DB-044956
• +Expand

• MDL： MFCD00202908
• InChIKey： OZZMWXQJCJUCEJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2O2/c12-9(13)8-2-1-6-5-10-4-3-7(6)11-8/h1-5H,(H,12,13)
• SMILES： OC(=O)C1=NC2=CC=NC=C2C=C1

Computed Properties

• Exact Mass: 174.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.035102
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 65.9

Experimental Properties

• LogP: 1.32800
• PSA: 63.08000
• Boiling Point: 385.8°C at 760 mmHg
• Melting Point: 270-274 °C (Dec)
• Flash Point: 187 °C
• Color/Form: White to Yellow Solid
• Density: 1.421